Cas no 604762-07-4 (Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI))
604762-07-4 structure
Product Name:Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
CAS No:604762-07-4
MF:C18H25F3N2O2S
MW:390.463514089584
CID:952175
PubChem ID:1433352
Update Time:2025-04-19
Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
- 1-Cycloheptyl-4-{[4-(trifluoromethyl)phenyl]sulfonyl}piperazine
- DB-288668
- PIPERAZINE, 1-CYCLOHEPTYL-4-[[4-(TRIFLUOROMETHYL)PHENYL]SULFONYL]-
- 604762-07-4
-
- Inchi: 1S/C18H25F3N2O2S/c19-18(20,21)15-7-9-17(10-8-15)26(24,25)23-13-11-22(12-14-23)16-5-3-1-2-4-6-16/h7-10,16H,1-6,11-14H2
- InChI Key: UDSMNGOFKYUZLW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(F)(F)F)=CC=1)(N1CCN(CC1)C1CCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 390.159
- Monoisotopic Mass: 390.159
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 49Ų
Piperazine, 1-cycloheptyl-4-[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI) Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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